(2,2-Dimethyl-5-oxo-[1,3]dioxolan-4-ylidene)-acetic acid

• Molecular Formula: C7H8O5
• Molecular Weight: 172.13 g/mol
• IUPAC Name: 2-(2,2-dimethyl-5-oxo-1,3-dioxolan-4-ylidene)acetic acid
• InChI: InChI=1S/C7H8O5/c1-7(2)11-4(3-5(8)9)6(10)12-7/h3H,1-2H3,(H,8,9)
• InChI Key: YVPQVDVWOGWULH-UHFFFAOYSA-N
• Canonical SMILES: CC1(OC(=CC(=O)O)C(=O)O1)C

Description

(2,2-Dimethyl-5-oxo-[1,3]dioxolan-4-ylidene)-acetic acid is a useful research compound. Its molecular formula is C7H8O5 and its molecular weight is 172.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The crude (Z)-2,2-dimethyl-5-(tert-butyldimethylsilyloxycarbonylmethylene)-1,3-dioxolan-4-one (72.4 mmol) in tetrahydrofuran (50 ml) was treated at 22° C. with acetic acid (13 ml, 0.227 mmol) followed by 73 ml (73.0 mmol) of a 1M solution of tetrabutylammonium fluoride in tetrahydrofuran. After 1 h at 22° C., the reaction mixture was diluted with ethyl acetate (500 ml), washed with water, brine and dried (anhydrous magnesium sulfate). Evaporation of the solvent under reduced pressure and trituration of the residual solid with toluene (50 ml) gave 7.70 g (62% yield for 3 steps) of the title Z-isomer as a white crystalline solid. Concentration of the mother liquors yielded another 0.2 g of a 75:25 mixture of Z and E isomers. Z-Isomer; 1H NMR (400 MHz, CDCl3) δ: 1.78 (s, 3), 5.89 (s, 1). E-Isomer: 1H NMR (400 MHz, CDCl3) δ: 1.80 (s, 3), 6.03 (s, 1).